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Compound of Interest

Compound Name:
Ethyl (3-

trifluoromethylbenzoyl)acetate

Cat. No.: B157145 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl (3-trifluoromethylbenzoyl)acetate
(CAS 1717-42-6) was not readily available. The following guidance is based on the safety

information for a closely related compound, Ethyl 4,4,4-trifluoroacetoacetate (CAS 372-31-6),

which shares key structural features (a fluorinated keto-ester).[1] It is imperative to treat Ethyl
(3-trifluoromethylbenzoyl)acetate with at least the same level of caution as outlined below

and to consult a certified safety professional before handling.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ethyl (3-trifluoromethylbenzoyl)acetate. The

information is designed to be a primary resource for laboratory safety and chemical handling,

ensuring operational integrity from acquisition to disposal.

Quantitative Data Summary
The following table summarizes the key physical and safety-related quantitative data for the

proxy compound, Ethyl 4,4,4-trifluoroacetoacetate. This information is critical for designing safe

experimental and storage protocols.
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Property Value Source

Molecular Formula C6H7F3O3 [2]

Boiling Point 250-251 °C [3]

Density 1.267 g/mL at 25 °C [3]

Flash Point Not applicable [3]

Storage Class Code 10 - Combustible liquids [3]

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory to ensure personnel safety and to

minimize environmental impact.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Ethyl (3-
trifluoromethylbenzoyl)acetate. The following table outlines the minimum required PPE.
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Body Part Equipment Specifications

Eyes/Face Safety Goggles/Face Shield

Must meet OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.

Skin Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Inspect

gloves for integrity before each

use.[4]

Protective Clothing
A lab coat or chemical-

resistant apron is required.[4]

Respiratory Respirator

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

ventilation is inadequate or if

irritation is experienced.[1][5]

Handling and Storage
Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ground and bond containers during transfer to prevent static discharge.[1]

Use spark-proof tools and explosion-proof equipment.

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[1]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.

Store away from incompatible materials such as strong acids, strong bases, and strong

reducing agents.[1]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[1][6]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1][6]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][6]

Spill and Leak Procedures
In the event of a spill, follow these procedures to contain and clean up the material safely.

Small Spills:

Evacuate the area and ensure adequate ventilation.
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Wear appropriate PPE.

Absorb the spill with an inert material (e.g., sand, vermiculite).[1]

Collect the absorbed material into a suitable, labeled container for disposal.[1]

Large Spills:

Evacuate the area immediately.

Contact emergency services.

Prevent the spill from entering drains or waterways.[6]

Disposal Plan
Dispose of Ethyl (3-trifluoromethylbenzoyl)acetate and any contaminated materials in

accordance with all applicable federal, state, and local regulations.

Waste must be disposed of as hazardous waste.[6]

Do not dispose of down the drain or in regular trash.

Use a licensed professional waste disposal service.[6]

Visual Workflow for Handling Ethyl (3-
trifluoromethylbenzoyl)acetate
The following diagram illustrates the logical workflow for the safe handling of Ethyl (3-
trifluoromethylbenzoyl)acetate, from initial preparation to final disposal.

Caption: Logical workflow for handling Ethyl (3-trifluoromethylbenzoyl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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